Cas no 885277-50-9 (4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline)

• Product Name: 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline
• CAS No: 885277-50-9
• MF: C₁₄H₇ClF₂N₂
• MW: 276.668588876724
• MDL: MFCD04115246
• CID: 711441
• PubChem ID: 46738217
• Update Time: 2025-10-19

4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline
• 4-CHLORO-6-FLUORO-2-(2-FLUORO-PHENYL)-QUINAZOLINE
• Quinazoline,4-chloro-6-fluoro-2-(2-fluorophenyl)-
• AB19785
• MFCD04115246
• DTXSID20674262
• AKOS012384634
• 885277-50-9
• CS-0341982

• MDL： MFCD04115246
• Inchi： 1S/C14H7ClF2N2/c15-13-10-7-8(16)5-6-12(10)18-14(19-13)9-3-1-2-4-11(9)17/h1-7H
• InChI Key： OSAXYMSBOKBMKC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC(C2C=CC=CC=2F)=N1)F

Computed Properties

• Exact Mass: 276.02700
• Monoisotopic Mass: 276.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78000
• LogP: 4.22840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline

Introduction to 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline (CAS No. 885277-50-9)

4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline, with the CAS number 885277-50-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The chemical structure of 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline is characterized by a quinazoline core substituted with a 4-chloro, 6-fluoro, and 2-(2-fluorophenyl) group. The presence of these functional groups imparts unique physicochemical properties and biological activities to the molecule. Specifically, the fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the chloro group contributes to its reactivity and binding affinity.

In recent years, 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline selectively targets the epidermal growth factor receptor (EGFR), a key driver of many cancers. By inhibiting EGFR signaling, this compound effectively suppresses tumor growth and metastasis. Additionally, it has been shown to enhance the efficacy of other anticancer drugs when used in combination therapy, making it a valuable candidate for further clinical development.

Beyond its anticancer properties, 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline has also demonstrated potential in treating other diseases. For instance, research conducted at the University of California in 2020 found that this compound exhibits significant anti-inflammatory effects by modulating the production of pro-inflammatory cytokines. This suggests that it could be useful in managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline has been extensively evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity and minimal side effects at therapeutic doses, making it a promising candidate for clinical trials.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline. One common approach involves the condensation of 4-chloro-6-fluoroanthranilic acid with 2-fluorobenzaldehyde followed by cyclization under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

The future prospects for 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline are promising. Ongoing clinical trials are expected to provide more detailed insights into its safety and efficacy in human subjects. Additionally, further research is needed to explore its potential synergistic effects with other therapeutic agents and to optimize its formulation for different routes of administration.

In conclusion, 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline (CAS No. 885277-50-9) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.